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Compound of Interest

Magnesium 2-hydroxypropanoate
Compound Name:

trihydrate
CAS No.: 1220086-24-7
Cat. No.: B1145714

Get Quote

Executive Summary

Magnesium 2-hydroxypropanoate trihydrate (Magnesium L-Lactate Trihydrate) represents a
critical organic mineral salt in drug development, valued for its superior bioavailability compared
to inorganic magnesium sources (e.g., oxides or sulfates).[1] Its structural integrity relies on a
specific hydration state that governs its solubility, dissolution kinetics, and stability in solid-state
formulations.[2] This guide provides a deep-dive analysis of its crystallographic architecture,
synthesis protocols, and implications for extended-release drug delivery systems.[1]

Chemical Identity & Solid-State Properties

The compound exists primarily as the L-enantiomer in pharmaceutical applications, derived
from the natural fermentation of L-lactic acid.[1] While the dihydrate form (

) is the standard subject of European Pharmacopoeia (EP) monographs, the trihydrate (
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) is a distinct hydration variant often encountered during crystallization processes or as a
specific polymorph in wet-granulation workflows.[2]

Property Specification
Magnesium,; bis(2-hydroxypropanoate);
IUPAC Name g (2-hy YPIop )
trihnydrate
Common Name Magnesium L-Lactate Trihydrate
6150-84-1 (Trihydrate) / 18917-93-6
CAS Number )
(General/Dihydrate)
Formula

] 256.49 g/mol (Trihydrate) vs 238.48 g/mol
Molecular Weight

(Dihydrate)
Stereochemistry L-Isomer (S-configuration at C2)
Solubility Soluble in water; practically insoluble in ethanol

Crystallographic Architecture

The bio-efficacy of magnesium lactate is rooted in its coordination geometry.[2] Unlike simple
salts, the lactate anion acts as a chelating ligand, protecting the magnesium ion and facilitating
its transport across biological membranes.[2]

Coordination Sphere
The central Magnesium ion (
) typically adopts a distorted octahedral geometry (Coordination Number = 6).[2]

» Equatorial Plane: Occupied by oxygen atoms from the carboxylate groups of two lactate
anions.[1][2] The lactate often binds in a bidentate fashion (using both carboxylate and
hydroxyl oxygens) or bridging mode, depending on the specific polymorph.[2]

o Axial/Solvation Sites: In the trihydrate form, the coordination sphere is completed by water
molecules.[2] The three water molecules are critical:
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o Inner Sphere: Directly bonded to

, completing the octahedron.[2]

o Quter Sphere: Participating in the lattice structure via hydrogen bonding, linking the
anionic lactate chains.[2]

Hydrogen Bonding Network

The "trihydrate" designation implies a robust hydrogen-bonding network.[1] The hydroxyl group
(

) on the lactate C2 position acts as both a donor and acceptor, linking with the lattice water
molecules.[2] This network stabilizes the crystal lattice, making the trinydrate form potentially
less hygroscopic than the anhydrous form but more susceptible to dehydration under high
thermal stress compared to the dihydrate.[2]

Structural Diagram (Concept)

The following diagram illustrates the theoretical coordination environment of the Magnesium
ion in the trihydrate structure.
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Caption: Schematic coordination sphere of Magnesium L-Lactate Trihydrate showing ligand
chelation and water integration.

Synthesis and Crystallization Protocol

To obtain high-purity Magnesium L-Lactate Trihydrate crystals suitable for X-ray diffraction or
pharmaceutical formulation, a controlled neutralization and cooling crystallization method is
required.[1]

Reagents[1][5]
e Precursor: L-Lactic Acid (88% or 98% purity).[1]

* Magnesium Source: Magnesium Oxide (MgO) or Magnesium Carbonate (
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), high purity (>99%).[2]

o Solvent: Deionized Water (18.2 MQ).[1]

« Anti-solvent: Ethanol (absolute).[1]

Step-by-Step Protocol

¢ Neutralization Reaction:
o Dissolve L-Lactic acid in deionized water at 60°C.

o Slowly add Magnesium Oxide/Carbonate to the solution while stirring.[2] Maintain pH
between 6.5 and 7.0.[1]

o Reaction:
1]
o Filtration:

o Filter the hot solution (still at 60°C) through a 0.22 um membrane to remove unreacted
MgO and insoluble impurities.[2]

o Crystallization (Cooling & Evaporation):

o Concentrate the filtrate by rotary evaporation until the solution reaches saturation (approx.
1.15 g/mL density).

o Controlled Cooling: Lower the temperature from 60°C to 5°C at a rate of 0.5°C/min.

o Trihydrate Specificity: To favor the trihydrate over the dihydrate, avoid excessive drying.[2]
The trihydrate is often the kinetic product formed in high-water-activity environments
before drying to the dihydrate.

e Harvesting:

o Collect crystals via vacuum filtration.
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o Wash with cold ethanol (to remove surface impurities without dehydrating the crystal
lattice).[2]

o Drying: Air dry at ambient temperature (25°C). Warning: Oven drying >60°C will convert
the trihydrate to the dihydrate or anhydrous form.[2]

Crystallization Workflow Diagram

L-Lactic Acid Add MgO »_| Hot Filtration

.y g Evaporation »_| Controlled Cooling »| Vacuum Filtration Mg-Lactate Trihydrate
Solution (60°C) | (Neutralization pH 6.5-7.0) 1 (0.22um) | (saturation) (60°C ->5°C) ™| & Ethanol Wash (Air Dry @ 25°C)

A

A

Click to download full resolution via product page

Caption: Operational workflow for the synthesis and isolation of Magnesium L-Lactate
Trihydrate crystals.

Pharmaceutical Implications[1][5][7][8]
Bioavailability & Solubility

Magnesium L-lactate is a "Class I" type salt in terms of solubility characteristics for magnesium
delivery.[1] The organic lactate anion prevents the precipitation of insoluble magnesium
hydroxides in the upper intestine, a common issue with Magnesium Oxide.[2] The trihydrate
form possesses a higher dissolution rate compared to the anhydrous form due to the pre-
existing water channels in the lattice, which facilitate solvent ingress during disintegration.[2]

Stability and Hydration Dynamics

Researchers must note that the trihydrate is metastable relative to the dihydrate.[2]
o Storage: Must be stored in airtight containers at room temperature (<25°C).

o Dehydration: Exposure to temperatures >50°C or low humidity (<30% RH) can trigger a
phase transformation:

This phase change can alter the dissolution profile of a solid dosage form (e.g., extended-
release tablets).[2]
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Drug Development Usage[1][8]

o Extended Release (ER): Used in matrices (e.g., HPMC) where the consistent hydration shell
allows for predictable diffusion of

ions.[2]

o Tableting: The hydrate water acts as an intrinsic plasticizer, improving compressibility during
direct compression manufacturing.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1145714/docs#crystal-structure-and-
pharmaceutical-characterization-of-magnesium-2-hydroxypropanoate-trinydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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